![molecular formula C13H11F3O4 B1420096 Ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate CAS No. 737772-44-0](/img/structure/B1420096.png)
Ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate
Overview
Description
Ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate, commonly known as ETFA, is a synthetic organic compound that has been used in scientific research and laboratory experiments for its unique properties, including its biochemical and physiological effects. ETFA is a versatile compound that has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate has been utilized in various synthetic and medicinal chemistry research. For instance, it has been used in the synthesis of pyrazolopyrimidinyl keto-esters, which showed significant enzymatic activity, particularly in increasing the reactivity of cellobiase (Abd & Awas, 2008). Another study employed this compound in the fabrication of 4-phenyl-2-butanone, an important medium in medicine for inflammation reduction (Jiangli Zhang, 2005).
Organic Chemistry and Catalysis
In the field of organic chemistry, this compound has been used in the preparation of ferrocene derivatives, showcasing its versatility in the synthesis of complex organic molecules (Prokop, Richter, & Beyer, 1999). Additionally, it has been involved in the study of insect pest control agents, particularly in the synthesis of juvenogens, which are hormonogenic compounds used in insect pest control (Wimmer et al., 2007).
Enzymatic Studies and Bioorganic Chemistry
The compound has also played a role in bioorganic chemistry. For example, its use in the enzymatic resolution of racemic mixtures to obtain enantiomerically pure compounds is noteworthy. Such studies are crucial in the pharmaceutical industry for the production of optically active drug molecules (Fadnavis, Radhika, & Devi, 2006).
properties
IUPAC Name |
ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3O4/c1-2-20-12(19)11(18)7-10(17)8-5-3-4-6-9(8)13(14,15)16/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSIYGIMIOPJOBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CC(=O)C1=CC=CC=C1C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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